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Compound of Interest

Compound Name: 8-Oxoguanine

Cat. No.: B145757

For researchers, scientists, and drug development professionals, adherence to strict safety and
disposal protocols is fundamental to responsible laboratory operations. This guide provides
essential, immediate safety and logistical information for the proper handling and disposal of 8-
Oxoguanine (8-oxo-Gua), a common biomarker for oxidative DNA damage. Following these
procedures ensures a safe laboratory environment and compliance with regulatory standards.

Immediate Safety and Handling Precautions

8-Oxoguanine is classified as an irritant that can cause skin and eye irritation, and may lead to
respiratory irritation.[1][2] While small quantities typically used in research settings may not be
classified as hazardous under OSHA or European directives, it is imperative to handle the
compound with care, employing standard laboratory safety practices.|[3]

Recommended Personal Protective Equipment (PPE):
o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.
» Hand Protection: Wear suitable protective gloves.

o Skin and Body Protection: Use a lab coat. Ensure eyewash stations and safety showers are
readily accessible.[4]

Chemical and Safety Data Overview
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The following table summarizes key quantitative and safety information for 8-Oxoguanine,
crucial for handling and waste documentation.

Property Data
Molecular Formula CsHsNsO:2
Molecular Weight 167.13 g/mol [1]

H315: Causes skin irritation.H319: Causes
GHS Hazard Statements serious eye irritation.H335: May cause

respiratory irritation.[1][2]

P261, P264, P280, P302+P352,

GHS Precautionary Codes
P305+P351+P338, P501[2]

Primary Hazards Irritant[1]

Step-by-Step Disposal Protocol

The disposal of 8-Oxoguanine and materials contaminated with it must be conducted in
accordance with all local, state, and federal environmental regulations. Always consult your
institution's specific Environmental Health and Safety (EHS) policies before proceeding.[3]

1. Waste Segregation:
o Immediately segregate waste containing 8-Oxoguanine from other waste streams.[3]

o Separate solid waste (e.g., contaminated pipette tips, microfuge tubes, gloves) from liquid
waste (e.g., unused solutions, buffers).[3]

2. Waste Collection and Containment:

» Liquid Waste: Collect in a designated, leak-proof container made of a compatible material.
The container must have a secure lid.

e Solid Waste:
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o Non-sharp solids (e.g., tubes, contaminated wipes) should be collected in a durable, leak-
proof container lined with a biohazard bag.[5]

o Contaminated sharps (e.g., pipette tips, needles) must be placed directly into a rigid,
puncture-resistant sharps container.[5][6]

. Labeling:
Clearly and accurately label all waste containers.[3]
The label must include:

The words "Hazardous Waste"

[e]

[e]

"8-Oxoguanine waste"

o

Concentration and composition of the waste

Date of accumulation

[¢]

[¢]

The name of the principal investigator or lab contact
. Decontamination of Liquid Waste (Institutional Policy Permitting):

While 8-Oxoguanine is a chemical irritant, waste containing it may also be considered
analogous to other nucleic acid waste, which often requires decontamination.[7][8]

If permitted by your EHS office for aqueous solutions, chemical decontamination can be
performed by adding fresh bleach to the liquid waste to a final concentration of 10% and
allowing it to sit for at least 30 minutes.[8]

Crucially, contact your EHS office before chemically treating any waste, as mixing with other
chemicals could create a more hazardous substance.[8]

. Storage of Waste:

Keep waste containers sealed when not in use.[5]
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o Store the sealed containers in a designated and secure satellite accumulation area for
chemical waste until collection.[3]

6. Final Disposal:

» Final disposal will be managed by your institution's EHS department or an approved
hazardous waste management vendor.[3]

¢ Request a waste pickup through your institution's established procedure (e.g., an online
system).[5] Never dispose of 8-Oxoguanine waste in the regular trash or down the drain
unless explicitly cleared to do so by EHS after a decontamination procedure.[5][8]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 8-Oxoguanine
waste.
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8-Oxoguanine Disposal Workflow

Step 1: Generation & Segregation

8-Oxoguanine Waste Generated

Segregate Liquid vs. Solid Waste

ﬁep 2: CoIIectlc;n & Contalnment
Collect Liquid Waste Collect Solid Waste Dlspose of Sharps in
in Labeled, Sealed Container in Labeled, Lined Container Puncture-Resistant Container

Step.3: Storagev& Final Dispesal

Store in Designated
Satellite Accumulation Area

:

Request EHS Pickup

Final Disposal by
Approved Vendor

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of 8-Oxoguanine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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